Cas no 92656-04-7 (ethyl 3-(2-acetyl-4,5-diMethoxyphenyl)propanoate)

• Product Name: ethyl 3-(2-acetyl-4,5-diMethoxyphenyl)propanoate
• CAS No: 92656-04-7
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 835922
• PubChem ID: 71651088
• Update Time: 2025-07-18

ethyl 3-(2-acetyl-4,5-diMethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-acetyl-4,5-diMethoxyphenyl)propanoate
• ethyl 3-(2-acetyl-4,5-dimethoxy-phenyl)propanoate
• Ethyl 2-acetyl-4,5-dimethoxybenzenepropanoate (ACI)
• Hydrocinnamic acid, 2-acetyl-4,5-dimethoxy-, ethyl ester (7CI)
• C12291
• ethyl3-(2-acetyl-4,5-dimethoxyphenyl)propanoate
• 92656-04-7
• CS-M0811
• DB-254684
• AKOS037650127
• CS-14322

• Inchi： 1S/C15H20O5/c1-5-20-15(17)7-6-11-8-13(18-3)14(19-4)9-12(11)10(2)16/h8-9H,5-7H2,1-4H3
• InChI Key： YLZYKBFRODAJLW-UHFFFAOYSA-N
• SMILES： O=C(CCC1C(C(C)=O)=CC(OC)=C(OC)C=1)OCC

Computed Properties

• Exact Mass: 280.13107373g/mol
• Monoisotopic Mass: 280.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 3-(2-acetyl-4,5-diMethoxyphenyl)propanoate

Introduction to Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate (CAS No. 92656-04-7)

Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate, a compound with the chemical formula C₁₁H₁₄O₅, is a significant molecule in the field of pharmaceutical chemistry and synthetic biology. This compound has garnered attention due to its structural complexity and potential biological activities. The presence of both acetyl and methoxy functional groups in its aromatic ring makes it a versatile intermediate for the synthesis of various pharmacologically active agents.

The CAS number 92656-04-7 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The molecular structure of Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate consists of a propanoate ester linked to a phenyl ring substituted with an acetyl group at the 2-position and two methoxy groups at the 4- and 5-positions. This specific arrangement of functional groups contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate in the development of novel therapeutic agents. Its structural features suggest potential applications in the synthesis of compounds with anti-inflammatory, antioxidant, and antimicrobial properties. The dimethoxyphenyl moiety, in particular, has been shown to enhance binding affinity to biological targets, making it a valuable scaffold for drug design.

In the realm of synthetic chemistry, Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate serves as a crucial intermediate. Its synthesis involves multi-step organic reactions that showcase the expertise of chemists in manipulating complex molecular structures. The acetyl group in the molecule plays a pivotal role in subsequent transformations, allowing for further functionalization and diversification of the compound's derivatives.

One of the most intriguing aspects of Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate is its potential role in medicinal chemistry. Researchers have been exploring its derivatives as candidates for treating various diseases, including neurodegenerative disorders and chronic inflammatory conditions. The methoxy groups on the phenyl ring contribute to the compound's lipophilicity, which is often a desirable trait for oral bioavailability and membrane permeability.

The pharmacological profile of Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate is still under investigation, but preliminary findings are promising. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic benefits. These interactions may lead to the development of new drugs that target previously unexplored pathways in human health and disease.

From a synthetic perspective, Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate is a testament to the ingenuity of organic chemists in creating complex molecules with tailored properties. Its synthesis requires precise control over reaction conditions and reagent selection to ensure high yield and purity. This level of sophistication underscores the importance of advanced chemical techniques in modern drug discovery.

The versatility of Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate extends beyond its pharmaceutical applications. It has also been explored as a building block for materials science research, particularly in the development of organic electronic materials. The combination of functional groups on its aromatic ring makes it an excellent candidate for designing molecules with specific electronic properties.

As research continues to uncover new applications for Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate, its significance in both academic and industrial settings is likely to grow. The compound exemplifies how structural diversity can lead to novel biological activities and technological innovations. Its study not only advances our understanding of organic chemistry but also opens up new avenues for therapeutic development.

In conclusion, Ethyl 3-(2-acetyl-4,5-dimethoxyphenyl)propanoate (CAS No. 92656-04-7) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. As research progresses, we can expect further discoveries that highlight its importance in advancing scientific knowledge and technological innovation.